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Introduction

Bufrolin is a potent and equipotent agonist of the G protein-coupled receptor 35 (GPR35) in
both human and rat species.[1] GPR35 is expressed in various tissues, including immune cells
and the gastrointestinal tract, and is implicated in inflammatory processes.[2][3][4] These
characteristics make Bufrolin a valuable tool for investigating the physiological roles of GPR35
and for preclinical assessment of its therapeutic potential in rodent models of allergic and
inflammatory diseases.

This document provides detailed application notes and experimental protocols for the use of
Bufrolin in in vivo rodent models, targeting researchers in academia and the pharmaceutical
industry.

Data Presentation

ble 1: In Vi ¢ Bufroli APR:

Assay Type Species EC50 (nM) Reference

B-arrestin-2 .
) Rat 99+04 Mackenzie et al., 2014
Interaction Assay
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Note: This data is derived from in vitro experiments and serves as a guide for potential in vivo
efficacy. Dose-response studies are crucial to determine the optimal in vivo dosage.

Signaling Pathway

The activation of GPR35 by Bufrolin initiates a cascade of intracellular signaling events.
GPR35 is known to couple to multiple G protein subtypes, including Gai/o and Gal3, as well as
engaging -arrestin-2.[5] This can lead to the modulation of various downstream effectors,
including the ERK/MAPK and NF-kB pathways, and regulation of intracellular calcium levels.[3]
[6] The multifaceted signaling potential of GPR35 suggests its involvement in a range of cellular
responses, from inflammation to cellular proliferation.[3][4]
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Bufrolin-GPR35 Signaling Pathway
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Passive Cutaneous Anaphylaxis (PCA) Workflow

Day 1
Sensitization:
Intradermal injection of anti-DNP-IgE

P4 hours

Day 2
Y

Drug Administration:
Administer Bufrolin or vehicle

i

Challenge (1 hr post-drug):
IV injection of DNP-HSA + Evans blue

l

Evaluation (30 min post-challenge):
Euthanize and dissect skin

i

Quantification:
Measure blue spot diameter and/or
extract and measure dye absorbance
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Carrageenan-Induced Paw Edema Workflow

Baseline Measurement:
Measure initial paw volume

Drug Administration:
Administer Bufrolin or vehicle

Induction of Edema (1 hr post-drug):
Inject carrageenan into paw

Measurement of Edema:
Measure paw volume at various time points
(e.g., 1, 2, 3, 4,5 hours)

Data Analysis:
Calculate percentage inhibition of edema

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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